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Compound of Interest

Compound Name: 3-Ethylheptane

Cat. No.: B096521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core physicochemical data for 3-Ethylheptane, a branched alkane

hydrocarbon. The information herein is compiled for easy reference in research and

development settings.

Chemical Identity and Properties
3-Ethylheptane is a saturated hydrocarbon with the chemical formula C9H20. As a branched

alkane, its properties are of interest in various fields, including solvent chemistry and as a

component in fuel studies. Accurate identification and characterization are crucial for its

application in experimental and developmental work.

The primary identifiers and molecular weight are summarized below for quick reference.

Data Presentation

The fundamental physicochemical properties of 3-Ethylheptane are presented in the table

below. This data is essential for stoichiometric calculations, analytical method development,

and safety assessments.
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Parameter Value Source

CAS Number 15869-80-4 [1][2][3][4][5]

Molecular Formula C9H20 [1][3][4][5]

Molecular Weight 128.2551 g/mol [1][2][4]

Structural and Relational Information
To visually represent the core data, the following diagram illustrates the relationship between

the common name of the compound and its key identifiers.
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Experimental Protocols
This document serves as a reference for the fundamental physicochemical properties of 3-
Ethylheptane. As such, it does not detail specific experimental protocols. For methodologies

related to the determination of these properties, researchers are encouraged to consult

standard analytical chemistry texts and the references cited within the source databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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